Cas no 1003565-41-0 (1-Piperazineethanamine, 4-phenyl-N-(1,2,3,4-tetrahydro-7-nitro-2-naphthalenyl)-)

• Product Name: 1-Piperazineethanamine, 4-phenyl-N-(1,2,3,4-tetrahydro-7-nitro-2-naphthalenyl)-
• CAS No: 1003565-41-0
• MF: C₂₂H₂₈N₄O₂
• MW: 380.483325004578
• CID: 2626091
• PubChem ID: 24755137
• Update Time: 2025-05-21

1-Piperazineethanamine, 4-phenyl-N-(1,2,3,4-tetrahydro-7-nitro-2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanamine, 4-phenyl-N-(1,2,3,4-tetrahydro-7-nitro-2-naphthalenyl)-
• 7-Nitro-N-[2-(4-phenylpiperazin-1-yl)ethyl]-1,2,3,4-tetrahydronaphthalen-2-amine
• 1-PIPERAZINEETHANAMINE,4-PHENYL-N-(1,2,3,4-TETRAHYDRO-7-NITRO-2-NAPHTHALENYL)-
• DTXSID20647198
• 7-Nitro-N-(2-(4-phenylpiperazin-1-yl)ethyl)-1,2,3,4-tetrahydronaphthalen-2-amine
• 1003565-41-0
• AKOS015966739
• J-000116

• Inchi： 1S/C22H28N4O2/c27-26(28)22-9-7-18-6-8-20(16-19(18)17-22)23-10-11-24-12-14-25(15-13-24)21-4-2-1-3-5-21/h1-5,7,9,17,20,23H,6,8,10-16H2
• InChI Key： YCHUTWOBJZBSGG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)CC(CC2)NCCN1CCN(C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 380.22122615g/mol
• Monoisotopic Mass: 380.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.3
• XLogP3: 3.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Nitronaphthalenes

Additional information on 1-Piperazineethanamine, 4-phenyl-N-(1,2,3,4-tetrahydro-7-nitro-2-naphthalenyl)-

Comprehensive Overview of 1-Piperazineethanamine, 4-phenyl-N-(1,2,3,4-tetrahydro-7-nitro-2-naphthalenyl)- (CAS No. 1003565-41-0)

The compound 1-Piperazineethanamine, 4-phenyl-N-(1,2,3,4-tetrahydro-7-nitro-2-naphthalenyl)- (CAS No. 1003565-41-0) is a specialized organic molecule with a unique structural framework. Its chemical name highlights the presence of a piperazine ring, a phenyl group, and a nitro-substituted naphthalene moiety, making it a subject of interest in medicinal chemistry and drug discovery. Researchers often explore such compounds for their potential pharmacological properties, particularly in targeting central nervous system (CNS) disorders or enzyme modulation.

In recent years, the demand for novel synthetic intermediates and bioactive molecules has surged, driven by advancements in high-throughput screening and computational drug design. The structural complexity of 1-Piperazineethanamine, 4-phenyl-N-(1,2,3,4-tetrahydro-7-nitro-2-naphthalenyl)- positions it as a candidate for structure-activity relationship (SAR) studies. Its nitro group and aromatic systems suggest potential interactions with biological targets, such as G-protein-coupled receptors (GPCRs) or kinases, which are hot topics in current drug development pipelines.

From a synthetic perspective, the compound's multi-functional groups offer versatility in organic synthesis. Chemists may leverage its piperazine core for scaffold diversification, a strategy often employed in fragment-based drug discovery. The nitro-naphthalene segment could also serve as a photoaffinity label or probe in chemical biology studies, aligning with the growing interest in target identification and mechanism of action research.

Environmental and green chemistry considerations are increasingly shaping compound applications. While 1-Piperazineethanamine, 4-phenyl-N-(1,2,3,4-tetrahydro-7-nitro-2-naphthalenyl)- is not classified as hazardous, its synthesis and handling should adhere to sustainable practices. The nitro group warrants attention due to its reactivity, prompting exploration of catalytic reduction methods or biocatalysis as alternatives to traditional protocols.

In the context of intellectual property and patent landscapes, derivatives of this compound may appear in filings related to neurodegenerative diseases or inflammatory pathways. Its structural motifs are frequently cited in medicinal chemistry patents, reflecting industry focus on small-molecule therapeutics. Researchers analyzing CAS No. 1003565-41-0 should review cross-referenced patents for insights into its therapeutic potential.

Analytical characterization of 1-Piperazineethanamine, 4-phenyl-N-(1,2,3,4-tetrahydro-7-nitro-2-naphthalenyl)- typically involves HPLC, NMR, and mass spectrometry. These techniques ensure purity assessment and structural confirmation, critical for preclinical studies. The compound's UV-Vis absorption profile, influenced by its nitro-aromatic system, may also facilitate assay development in high-content screening platforms.

As the pharmaceutical industry embraces AI-driven drug discovery, compounds like CAS No. 1003565-41-0 gain traction in virtual screening libraries. Their drug-like properties and structural diversity make them valuable for machine learning models predicting bioactivity. This synergy between computational tools and experimental validation underscores the compound's relevance in modern R&D workflows.